Cas no 1344306-36-0 (1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol)

• Product Name: 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol
• CAS No: 1344306-36-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD20340259
• CID: 5149588
• PubChem ID: 64513142
• Update Time: 2025-05-19

1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(4-methoxyphenyl)-3-methyl-
• 1-(4-Methoxyphenyl)-3-methylcyclopentan-1-ol
• 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol

• MDL： MFCD20340259
• Inchi： 1S/C13H18O2/c1-10-7-8-13(14,9-10)11-3-5-12(15-2)6-4-11/h3-6,10,14H,7-9H2,1-2H3
• InChI Key： PCAYLPDIWVMYOH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)(O)CCC(C)C1

Additional information on 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol

Chemical Profile of 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol (CAS No. 1344306-36-0)

1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol, identified by its CAS number 1344306-36-0, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of aromatic alcohols, characterized by a cyclopentanone core substituted with a phenyl ring at the 1-position and a methyl group at the 3-position, along with a methoxy group at the 4-position of the phenyl ring. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a subject of interest for synthetic chemists and biologists exploring novel therapeutic agents.

The molecular structure of 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol consists of a cyclopentane ring system fused with a benzene ring, which is further modified by the methoxy and methyl substituents. This arrangement creates a molecule with significant steric and electronic features that can influence its interaction with biological targets. The cyclopentanone moiety is known for its ability to engage in hydrogen bonding and hydrophobic interactions, while the aromatic phenyl ring provides additional opportunities for π-stacking and other non-covalent interactions. These characteristics make the compound a versatile scaffold for drug design.

In recent years, there has been growing interest in aromatic alcohols as potential pharmacological agents due to their ability to modulate various biological pathways. The methoxy group at the 4-position of the phenyl ring in 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol is particularly noteworthy, as it can enhance lipophilicity and influence metabolic stability. This feature is crucial for drug candidates, as it can affect their absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, the cyclopentane ring system introduces rigidity to the molecule, which can improve binding affinity to protein targets.

Several studies have explored the pharmacological potential of compounds with similar structural motifs. For instance, derivatives of cyclopentanone have been investigated for their anti-inflammatory, analgesic, and neuroprotective properties. The aromatic alcohol moiety has also been shown to exhibit antimicrobial and antioxidant activities. Given these findings, 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol may possess similar or even enhanced biological activities due to its unique substitution pattern.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding interactions between 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol and target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in pain signaling, inflammation, and neurodegeneration. For example, preliminary docking simulations indicate that 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol could bind to cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol represents a significant achievement in organic chemistry due to the complexity of its structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to achieve high yields and purity. Recent methodologies have focused on catalytic approaches to streamline the synthesis process while maintaining or improving efficiency. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the phenyl ring system, while asymmetric hydrogenation techniques have been used to introduce the methyl group at the 3-position.

The pharmacokinetic properties of 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol are also of great interest. In vitro studies have shown that the compound exhibits moderate solubility in both aqueous and lipid phases, suggesting potential oral bioavailability. Additionally, preliminary metabolic stability studies indicate that 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol is resistant to degradation by major cytochrome P450 enzymes, which could prolong its half-life in vivo.

Future research directions for 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol include further exploration of its biological activity through in vivo testing. Animal models will be employed to assess its efficacy in conditions such as inflammation and pain disorders. Additionally, structure-activity relationship (SAR) studies will be conducted to identify key functional groups responsible for its observed activities. These studies will provide valuable insights into optimizing the compound for therapeutic use.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol exemplifies how structural innovation can lead to promising therapeutic agents. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 1-(4-methoxyphenyl)-3-methylcyclopentan-1-ol (CAS No. 1344306-36-0) is a structurally complex organic compound with potential pharmaceutical applications. Its unique substitution pattern suggests diverse biological activities, while recent computational studies highlight its interaction with key therapeutic targets. Continued research into its synthesis, pharmacokinetics, and biological effects will further elucidate its therapeutic potential.